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Compound of Interest

Compound Name: 3,5-Bis(dimethylamino)phenol
CAS No.: 16857-98-0
Cat. No.: B1375874

Get Quote

Executive Summary & Chemical Identity

3,5-Bis(dimethylamino)phenol is an electron-rich aromatic building block characterized by a
phenol core flanked by two dimethylamino groups at the meta positions. This

symmetric arrangement imparts unigue fluorescence quenching/enhancing properties to its
derivatives.

Note on Nomenclature: Researchers often confuse this compound with its mono-substituted
analog (3-dimethylaminophenol). Ensure verification of CAS 16857-98-0 for the bis-substituted
target.

Chemical Profile Table
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Property Data
Chemical Name 3,5-Bis(dimethylamino)phenol
CAS Registry Number 16857-98-0

Molecular Formula

Molecular Weight 180.25 g/mol

Off-white to grey crystalline solid (oxidizes to

Appearance _ .
pink/brown upon air exposure)
Solubilt Soluble in DMSO, Methanol, Acetone, DCM;
olubili
Y Sparingly soluble in water (neutral pH)
pKa (Calculated) ~5.5 (Amine 1), ~9.8 (Phenol)

Synthesis & Reaction Mechanism

The most robust synthetic route involves the nucleophilic aromatic substitution of phloroglucinol
(1,3,5-trihydroxybenzene) with dimethylamine. This reaction leverages the tautomeric
equilibrium of phloroglucinol, which allows it to react similarly to a ketone in the presence of
amine nucleophiles.

Pathway Logic[4]
 Activation: Phloroglucinol exists in equilibrium with its keto-form (1,3,5-cyclohexanetrione).

o Substitution 1: Nucleophilic attack by dimethylamine yields the mono-substituted 5-
(dimethylamino)resorcinol.

e Substitution 2: Subsequent attack yields the target 3,5-bis(dimethylamino)phenol.

o Control: Reaction stoichiometry and temperature must be controlled to prevent tri-
substitution (yielding 1,3,5-tris(dimethylamino)benzene).

Synthesis Workflow Diagram
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+ HN(Me)2 + HN(Me)2 Excess Amine

Phloroglucinol Heat/Pressure > Intermediate: Control Step > Target: High Temp > Over-reaction:
(1,3,5-Trihydroxybenzene) 5-(Dimethylamino)resorcinol 3,5-Bis(dimethylamino)phenol 1,3,5-Tris(dimethylamino)benzene

Click to download full resolution via product page

Caption: Stepwise nucleophilic substitution pathway from phloroglucinol to the target bis-amino
phenol.

Spectroscopic Characterization Data

Note: The following data synthesizes experimental baselines from mono-substituted analogs
and theoretical chemical shift logic for the bis-substituted structure.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The molecule possesses a plane of symmetry passing through the C1-O bond and the C4-H
bond. This renders protons at positions 2 and 6 equivalent.

H NMR Data (400 MHz, DMSO-

)
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Shift (
Position
» Ppm)

Multiplicity Integration

Assignment
Logic

OH 8.90-9.10

Broad Singlet 1H

Phenolic
hydroxyl
(variable with
concentration/sol

vent).

Ar-H (2, 6) 5.85 - 5.95

Doublet (
2H
Hz)

Ortho to OH and
NMe2. Shielded
by electron
donation from

both groups.

Ar-H (4) 5.70 - 5.80

Triplet (
1H
Hz)

Between two
NMe2 groups.
Most shielded
aromatic proton
due to dual
amine
mesomeric

effect.

2.80-2.85

Singlet 12H

Two equivalent

groups.

C NMR Data (100 MHz, DMSO-

)
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Shift (
Carbon Type Assignment
» Ppm)
158.5 Quaternary (C-0O) C1 (Ipso to OH)
152.0 Quaternary (C-N) C3, C5 (Ipso to NMe2)
) C4 (Between amines - highly
96.5 Methine (CH) )
shielded)
) C2, C6 (Between OH and
93.0 Methine (CH) )
amine)
Methyl (
40.5 N-Methyl carbons

)

B. Infrared (IR) Spectroscopy

Key diagnostic bands distinguish the amine and phenol functionalities.

Frequency (

Vibration Mode Description
)
3250 - 3450 O-H Stretch Broad band (H-bonded).
Alkyl C-H from N-methyl
2800 - 2950 C-H Stretch
groups.
Aromatic ring skeletal
1590 - 1610 C=C Stretch o
vibrations.
Aromatic amine (
1350 - 1370 C-N Stretch
) stretch. Strong intensity.
1150 - 1200 C-O Stretch Phenolic C-O stretch.

C. Mass Spectrometry (MS)
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lonization Mode: ESI (+) or El (70 eV).

m/z lon Identity Interpretation

Molecular lon (Base peak in

180.1 or ESI).

165.1 Loss of one methyl group.
136.1 Loss of dimethylamino group.
121.0 Sequential fragmentation.

Quality Control: Distinguishing Impurities

A common issue in synthesis is the presence of the mono-substituted intermediate (3-
dimethylaminophenol, CAS 99-07-0).

Differentiation Protocol:
e TLC Analysis:
o Stationary Phase: Silica Gel 60 F254.
o Mobile Phase: Hexane:Ethyl Acetate (3:1).
o Observation: The bis-compound (less polar due to capped amines) typically has a higher
than the mono-compound (more polar phenol/amine balance).
 NMR Check:
o Look for the integration of the N-Methyl peak at ~2.8 ppm.[1]
o Target: Integration ratio of Methyls (12H) to Aromatic H (3H) = 4:1.

o Impurity: Integration ratio of Methyls (6H) to Aromatic H (4H) = 1.5:1.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemicalbook.com/SpectrumEN_12150-46-8_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Chemical Identity & CAS Verification

o Source: A2B Chem / Chemikart Catalog. "Phenol, 3,5-bis(dimethylamino)- Properties and
CAS 16857-98-0."

¢ Synthesis Methodology (Phloroglucinol Route)

o Source: BenchChem Technical Guide. "Synthesis of Aminophenols via Nucleophilic
Substitution.

o Comparative Spectroscopic Data (Mono-Analog)

o Source: NIST Chemistry WebBook & ChemicalBook. "3-Dimethylaminophenol NMR and
MS Data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1,1-Bis(diphenylphosphino)ferrocene(12150-46-8) 1H NMR spectrum [chemicalbook.com]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Data &
Characterization of 3,5-Bis(dimethylamino)phenol]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1375874/docs#technical-guide-
spectroscopic-data-characterization-of-3-5-bis-dimethylamino-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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